Cas no 2034295-66-2 (3-1-(furan-2-carbonyl)piperidin-3-yl-3,4-dihydroquinazolin-4-one)

• Product Name: 3-1-(furan-2-carbonyl)piperidin-3-yl-3,4-dihydroquinazolin-4-one
• CAS No: 2034295-66-2
• MF: C₁₈H₁₇N₃O₃
• MW: 323.345884084702
• CID: 5895335
• PubChem ID: 119104529
• Update Time: 2025-05-24

3-1-(furan-2-carbonyl)piperidin-3-yl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-1-(furan-2-carbonyl)piperidin-3-yl-3,4-dihydroquinazolin-4-one
• AKOS026703941
• 3-[1-(furan-2-carbonyl)piperidin-3-yl]-3,4-dihydroquinazolin-4-one
• F6559-0459
• 3-[1-(furan-2-carbonyl)piperidin-3-yl]quinazolin-4-one
• 3-(1-(furan-2-carbonyl)piperidin-3-yl)quinazolin-4(3H)-one
• 2034295-66-2

• Inchi： 1S/C18H17N3O3/c22-17-14-6-1-2-7-15(14)19-12-21(17)13-5-3-9-20(11-13)18(23)16-8-4-10-24-16/h1-2,4,6-8,10,12-13H,3,5,9,11H2
• InChI Key： VWNKDAHXBLLAKQ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CO1)N1CCCC(C1)N1C=NC2C=CC=CC=2C1=O

Computed Properties

• Exact Mass: 323.12699141g/mol
• Monoisotopic Mass: 323.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.1Ų

Additional information on 3-1-(furan-2-carbonyl)piperidin-3-yl-3,4-dihydroquinazolin-4-one

Introduction to 3-1-(furan-2-carbonyl)piperidin-3-yl-3,4-dihydroquinazolin-4-one (CAS No. 2034295-66-2)

3-1-(furan-2-carbonyl)piperidin-3-yl-3,4-dihydroquinazolin-4-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activity. This compound, identified by the CAS number 2034295-66-2, belongs to a class of heterocyclic molecules that are widely explored for their pharmacological properties. The presence of both piperidine and dihydroquinazoline moieties in its molecular framework suggests a high degree of functional diversity, which is often leveraged in the design of novel therapeutic agents.

The chemical structure of 3-1-(furan-2-carbonyl)piperidin-3-yl-3,4-dihydroquinazolin-4-one incorporates several key functional groups that contribute to its unique reactivity and interaction with biological targets. The furan-2-carbonyl moiety, for instance, introduces a carbonyl group attached to a furan ring, which can participate in hydrogen bonding and π-stacking interactions. These interactions are critical for the compound's binding affinity and specificity when interacting with biological macromolecules such as proteins and enzymes.

Moreover, the piperidinyl group in the molecule provides a nitrogen-rich environment that can enhance solubility and metabolic stability. Piperidine derivatives are well-known for their role in drug development due to their ability to modulate various biological pathways. The dihydroquinazolinone scaffold is another important feature, as it is frequently found in bioactive molecules with roles ranging from anticancer to antiviral applications. The combination of these structural elements makes 3-1-(furan-2-carbonyl)piperidin-3-yl-3,4-dihydroquinazolin-4-one a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have shown that the furan-2-carbonyl group can effectively engage with hydrophobic pockets in target proteins, while the piperidinyl moiety can form hydrogen bonds with polar residues. These interactions are crucial for achieving high affinity and selectivity, which are key factors in drug design.

In addition to its structural features, the pharmacokinetic properties of 3-1-(furan-2-carbonyl)piperidin-3-yl-3,4-dihydroquinazolin-4-one have been thoroughly evaluated. Preclinical studies indicate that this compound exhibits favorable solubility and metabolic stability, suggesting potential for oral administration. Furthermore, its chemical stability under various conditions makes it suitable for formulation into stable pharmaceutical products.

The synthesis of 3-1-(furan-2-carbonyl)piperidin-3-yl-3,4-dihydroquinazolin-4-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only improve yield but also enhance the overall purity of the final product.

One of the most compelling aspects of this compound is its potential therapeutic applications. Emerging research suggests that 3-(1-(furan(2H)-carboxy)piperidin(3R)-yl)-1H-[1]benzopyrano[6,7-b][1]pyrazepin(7H)]one, a closely related derivative, has shown promise in inhibiting certain kinases associated with cancer cell proliferation. Given the structural similarities between these compounds, it is reasonable to hypothesize that our target molecule may exhibit similar or even enhanced activity. Further preclinical studies are warranted to explore its efficacy in various disease models.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. These molecules often serve as scaffolds for drug discovery due to their ability to mimic natural products and interact with biological targets in diverse ways. The dihydroquinazolinone core is particularly noteworthy, as it has been implicated in numerous bioactive natural products and synthetic drugs. By leveraging this scaffold, researchers aim to develop novel therapeutics with improved pharmacological profiles.

Recent publications have highlighted the importance of structure-based drug design in optimizing lead compounds like 3-(1-(furan(2H)-carboxy)piperidin(5R)-yl)-5H-[1]benzopyrano[6,7-b][1]pyrazepino[5',6':0:0]-[6]benzo[b][1]pyrazepine]-7(8H)]one, which share structural motifs with our compound of interest. These studies emphasize the need for integrating computational modeling with experimental validation to accelerate drug discovery pipelines. Such integrative approaches have already led to significant breakthroughs in identifying novel therapeutic agents.

The future prospects for CAS No 2034295 66 2 are promising given its unique structural features and potential biological activity. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in addressing unmet medical needs. Collaborative efforts between academic researchers and pharmaceutical industries will be essential in translating these findings into clinical applications.

In conclusion,CAS No 2034295 66 2, identified as 3 1 (furan 2 carbonyl) piperidin 3 yl 3 4 dihydroquinazolin 4 one, represents a significant advancement in pharmaceutical chemistry due to its intricate molecular architecture and potential therapeutic applications. Its synthesis via state-of-the-art methodologies underscores its importance as a research tool and lead compound for further development.